Cas no 2308468-48-4 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2308468-48-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6197909
• PubChem ID: 165801348
• Update Time: 2025-11-06

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• EN300-1472927
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• 2308468-48-4

• Inchi： 1S/C25H30N2O5/c1-3-9-16(14-23(28)27-22(4-2)24(29)30)26-25(31)32-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-22H,3-4,9,14-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22?/m1/s1
• InChI Key： NEWGYEZCJIGHMS-XESZBRCGSA-N
• SMILES： O(C(N[C@@H](CC(NC(C(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Comprehensive Overview of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2308468-48-4)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2308468-48-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique hexanoic acid backbone with an Fmoc-protected amine group, making it a critical building block in solid-phase peptide synthesis (SPPS). Its structural versatility allows for applications in drug discovery, proteomics, and biomaterials engineering.

The growing interest in peptide-based therapeutics has driven demand for high-purity amino acid derivatives like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2308468-48-4 solubility," reflecting its relevance in biopharmaceutical R&D. This compound’s chiral center (3R configuration) ensures stereochemical precision, a key factor in peptide drug design.

In peptide synthesis, the Fmoc group serves as a temporary protecting group, removable under mild basic conditions. This property aligns with trends toward "green chemistry in peptide synthesis," a hot topic in 2024. The compound’s carboxylic acid terminus further enables crosslinking reactions, useful in hydrogel fabrication for 3D cell culture—a rapidly growing field in regenerative medicine.

Analytical studies of CAS 2308468-48-4 often focus on its HPLC purity profile and mass spectrometry characterization, addressing common queries like "how to validate Fmoc-amino acid purity." Its lipophilic hexanoamide chain enhances membrane permeability, a sought-after trait in cell-penetrating peptide design. Recent publications highlight its role in targeted drug delivery systems, particularly for GPCR-targeting peptides.

From a synthetic chemistry perspective, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid exemplifies modern convergent synthesis strategies. Its multi-functional design supports modular approaches to peptide-polymer hybrids, answering industry needs for "custom peptide modifications." Storage typically recommends -20°C under argon, with stability data being a frequent search topic (Fmoc-AA shelf life).

The compound’s structural analogs are increasingly studied for antibiotic peptide development, coinciding with global attention on "antimicrobial resistance solutions." Its balanced polarity (logP ~2.1 predicted) makes it valuable for QSAR modeling, while the butanoic acid moiety facilitates carbodiimide-mediated couplings—a technique central to peptide microarray fabrication.

In academic and industrial settings, CAS 2308468-48-4 is often referenced alongside Fmoc-Lys(Mtt)-OH or Fmoc-Glu(OtBu)-OH as part of orthogonal protection schemes. Emerging applications include peptide-based biosensors, where its fluorenyl group enables fluorescence quenching studies. This aligns with trending searches for "peptide probe design 2024" and "non-canonical amino acid tools."